1,7,7-trimethyl-3-(methylsulfanyl)bicyclo[2.2.1]heptan-2-ol, Mixture of diastereomers
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Description
The compound “1,7,7-trimethyl-3-(methylsulfanyl)bicyclo[2.2.1]heptan-2-ol, Mixture of diastereomers” is a chemical substance with the molecular weight of 200.35 . It is also known as 1,7,7-trimethyl-3-(methylthio)bicyclo[2.2.1]heptan-2-ol .
Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . This provides a visual representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More detailed physical and chemical properties are not available in the current resources.Safety and Hazards
The compound is classified under the GHS07 hazard class . The hazard statements include H302, H312, H315, H319, H332, and H335 . These indicate that the compound may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,7,7-trimethyl-3-(methylsulfanyl)bicyclo[2.2.1]heptan-2-ol involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-methyl-1,3-butadiene", "methyl vinyl ketone", "hydrogen sulfide", "sodium hydroxide", "sodium borohydride", "acetic acid", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: 2-methyl-1,3-butadiene is reacted with methyl vinyl ketone in the presence of a Lewis acid catalyst to form a bicyclic enone intermediate.", "Step 2: The bicyclic enone intermediate is reacted with hydrogen sulfide in the presence of sodium hydroxide to form a thiol intermediate.", "Step 3: The thiol intermediate is reduced with sodium borohydride to form a mixture of diastereomeric bicyclic alcohols.", "Step 4: The diastereomeric mixture is separated by column chromatography.", "Step 5: The desired diastereomer is treated with acetic acid and sodium chloride to form the corresponding acetate ester.", "Step 6: The acetate ester is hydrolyzed with water to form the final product, 1,7,7-trimethyl-3-(methylsulfanyl)bicyclo[2.2.1]heptan-2-ol." ] } | |
CAS RN |
1049806-71-4 |
Product Name |
1,7,7-trimethyl-3-(methylsulfanyl)bicyclo[2.2.1]heptan-2-ol, Mixture of diastereomers |
Molecular Formula |
C11H20OS |
Molecular Weight |
200.3 |
Purity |
95 |
Origin of Product |
United States |
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